(3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide

• Molecular Formula: C21H24BrN3O2
• Molecular Weight: 430.3 g/mol
• IUPAC Name: N-[(E)-[4-(4-bromoanilino)-4-oxobutan-2-ylidene]amino]-4-tert-butylbenzamide
• InChI: InChI=1S/C21H24BrN3O2/c1-14(13-19(26)23-18-11-9-17(22)10-12-18)24-25-20(27)15-5-7-16(8-6-15)21(2,3)4/h5-12H,13H2,1-4H3,(H,23,26)(H,25,27)/b24-14+
• InChI Key: WVMCSABFBQNINK-ZVHZXABRSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)C(C)(C)C)/CC(=O)NC2=CC=C(C=C2)Br
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)C(C)(C)C)CC(=O)NC2=CC=C(C=C2)Br

Description

(3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide is a synthetic organic compound characterized by its complex structure, which includes a bromophenyl group, a tert-butylphenyl group, and a hydrazinylidene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide typically involves a multi-step process. One common method includes the following steps:

Formation of the hydrazone intermediate: This step involves the reaction of 4-tert-butylbenzaldehyde with hydrazine hydrate under acidic conditions to form the hydrazone intermediate.

Condensation reaction: The hydrazone intermediate is then reacted with 4-bromobenzoyl chloride in the presence of a base such as triethylamine to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to maximize yield and purity. This includes the use of automated reactors, precise temperature control, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique structure and reactivity.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(3E)-N-(4-chlorophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide: Similar structure with a chlorine atom instead of bromine.

(3E)-N-(4-methylphenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide: Similar structure with a methyl group instead of bromine.

Uniqueness

(3E)-N-(4-bromophenyl)-3-{2-[(4-tert-butylphenyl)carbonyl]hydrazinylidene}butanamide is unique due to the presence of the bromine atom, which can influence its reactivity and biological activity. The tert-butyl group also adds steric hindrance, affecting the compound’s overall properties and interactions.